Cas no 2757895-55-7 (4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate)

• Product Name: 4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757895-55-7
• MF: C₁₆H₂₀O₄S
• MW: 308.392603874207
• CID: 6086253
• PubChem ID: 165761221
• Update Time: 2025-07-09

4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757895-55-7
• 4-oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate
• EN300-37153187
• 4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H20O4S/c1-11-3-5-12(6-4-11)21(17,18)20-15-13-7-10-19-14(13)16(15)8-2-9-16/h3-6,13-15H,2,7-10H2,1H3
• InChI Key： YAPLIZUAFXCJGU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C2CCOC2C21CCC2

Computed Properties

• Exact Mass: 308.10823029g/mol
• Monoisotopic Mass: 308.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61Ų

Additional information on 4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate

4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate: A Comprehensive Overview

The compound with CAS No 2757895-55-7, known as 4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the oxygen atom in the oxaspiro system. The molecule's structure consists of a bicyclo[3.2.0]heptane ring fused with a cyclobutane ring, creating a complex spiro system that imparts distinctive chemical and physical properties.

The sulfonate group attached to the benzene ring at the 1-position plays a crucial role in the compound's reactivity and solubility. Sulfonate groups are commonly used in organic chemistry as leaving groups or as stabilizing substituents due to their strong electron-withdrawing nature. In this compound, the sulfonate group is further substituted with a methyl group at the 4-position of the benzene ring, which introduces additional electronic effects and may influence the molecule's overall reactivity and stability.

Recent studies have highlighted the potential of spiro compounds like 4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate in various fields, including drug discovery and materials science. The spiro system in this compound provides a rigid framework that can be exploited for designing molecules with specific stereochemical properties or for use as building blocks in more complex structures.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions or coupling reactions involving appropriate precursors. The choice of synthetic route depends on the availability of starting materials and the desired stereochemical outcome. Recent advancements in catalytic methods and asymmetric synthesis have made it possible to prepare enantiomerically pure samples of this compound, which is essential for its application in chiral environments.

The physical properties of 4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate are influenced by its complex structure and functional groups. For instance, the presence of the sulfonate group enhances its solubility in polar solvents, making it suitable for use in aqueous environments or as an intermediate in organic synthesis. Additionally, the spiro system contributes to the molecule's rigidity, which can be advantageous in applications requiring structural stability.

One of the most promising areas of research involving this compound is its potential use as an intermediate in drug development. Spiro compounds have been shown to exhibit diverse biological activities due to their unique structural features and ability to interact with biological targets in specific ways. For example, derivatives of this compound have been investigated for their potential anti-tumor activity, where they demonstrate selective cytotoxicity against certain cancer cell lines.

Furthermore, recent studies have explored the use of 4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate as a precursor for more complex molecules with advanced functionalities. By leveraging modern synthetic techniques such as click chemistry or metathesis reactions, researchers have successfully incorporated this compound into larger frameworks with enhanced properties.

In conclusion, 4-Oxaspiro[bicyclo[3.2.0]heptane-6,1'-cyclobutan]-7-yl 4-methylbenzene-1-sulfonate is a versatile and intriguing molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas ranging from medicinal chemistry to materials science.